2-Oxopomolic Acid

• Molecular Formula: C30H46O5
• Molecular Weight: 486.7 g/mol
• InChI: InChI=1S/C30H46O5/c1-17-10-13-30(24(33)34)15-14-27(5)18(22(30)29(17,7)35)8-9-21-26(4)16-19(31)23(32)25(2,3)20(26)11-12-28(21,27)6/h8,17,20-23,32,35H,9-16H2,1-7H3,(H,33,34)/t17-,20+,21-,22-,23+,26+,27-,28-,29-,30+/m1/s1
• InChIKey: HQZKQSIAHGHXDL-SGOBLLPSSA-N

2-Oxopomolic Acid: Sourcing High-Purity Ursane Triterpenoid for Specialized Assays

2-Oxopomolic acid is a pentacyclic triterpenoid belonging to the ursane class (C30H46O5, molecular weight 486.70 g/mol) . It occurs naturally in plants across the Rosaceae family, including Malus domestica (apple), Rosa rugosa, and Eriobotrya deflexa [1][2]. This compound features a characteristic 2-oxo (ketone) functional group on the A-ring of the ursolic acid skeleton, distinguishing it from the more abundant parent compound ursolic acid. For procurement, 2-oxopomolic acid is typically available as a powder with ≥98% purity, validated by HPLC, NMR, and MS [3], and is stored at -20°C in desiccated conditions.

✓ 2‑Oxoursane scaffold with distinct enzyme inhibition profile

✓ High purity verified by orthogonal analytical methods

✓ sEH & α‑glucosidase target engagement for metabolic and cardiovascular models

• [1] Plantaedb. (2026). 2-Oxopomolic Acid. Plant Metabolite Database. View Source
• [2] Cho, I. S., et al. (2020). Inhibitory Activity of Quercetin 3-O-Arabinofuranoside and 2-Oxopomolic Acid Derived from Malus domestica on Soluble Epoxide Hydrolase. Molecules, 25(18), 4352. View Source
• [3] BioCrick. (n.d.). High Purity 2-Oxopomolic acid | CAS:54963-52-9 Guaranteed by HPLC,NMR,MS for Research Use. Technical Datasheet. View Source

Why 2-Oxopomolic Acid Cannot Be Substituted with Generic Ursolic or Pomolic Acid in Critical Assays

While 2-oxopomolic acid shares the ursane core with common triterpenoids like ursolic acid and pomolic acid, the 2-oxo modification fundamentally alters its biological selectivity and potency profile [1]. For instance, in soluble epoxide hydrolase (sEH) inhibition, 2-oxopomolic acid exhibits an IC50 of 11.4 µM, whereas its close analog ursolic acid is 7.4-fold less potent with an IC50 of 84.5 µM in the same study [1]. This stark difference means that substituting one for the other would invalidate assay results and lead to erroneous conclusions about structure-activity relationships. Therefore, researchers targeting specific pathways like sEH or certain cancer cell lines must source the exact compound to ensure experimental reproducibility and accurate data interpretation.

2‑Oxopomolic Acid

sEH inhibition potency may differ markedly from parent triterpenoids

α‑glucosidase inhibition profile is scaffold-dependent

Cytotoxicity selectivity varies by cell line

Ursolic / Pomolic Acid

Reported sEH IC₅₀ can be >7‑fold weaker

α‑glucosidase potency differs; pomolic acid is more potent in one study

Cytotoxicity profile not interchangeable between analogs

• [1] Cho, I. S., et al. (2020). Inhibitory Activity of Quercetin 3-O-Arabinofuranoside and 2-Oxopomolic Acid Derived from Malus domestica on Soluble Epoxide Hydrolase. Molecules, 25(18), 4352. View Source

2-Oxopomolic Acid: Quantitative Evidence for Differentiated Activity and Target Engagement

Soluble Epoxide Hydrolase (sEH) Inhibition: Superior Potency to Ursolic and Corosolic Acid

In a direct head-to-head comparison of compounds isolated from Fuji apples (Malus domestica), 2-oxopomolic acid demonstrated significantly higher potency for sEH inhibition compared to the related triterpenoids ursolic acid and corosolic acid [1].

sEH Inhibition

Head‑to‑head

IC₅₀ 11.4 µM vs 84.5 µM (ursolic acid)

Supports sEH pathway target engagement

Recombinant human sEH; noncompetitive mode reported

Evidence Dimension	Inhibitory concentration (IC50) against soluble epoxide hydrolase (sEH)
Target Compound Data	IC50 = 11.4 ± 2.7 µM
Comparator Or Baseline	Ursolic acid (IC50 = 84.5 ± 9.5 µM); Corosolic acid (IC50 = 51.3 ± 4.9 µM)
Quantified Difference	2-Oxopomolic acid is 7.4-fold more potent than ursolic acid and 4.5-fold more potent than corosolic acid
Conditions	Enzymatic assay using recombinant human sEH; Ki determination not reported; binding mode characterized as noncompetitive

Why This Matters

For procurement for cardiovascular or anti-inflammatory research, 2-oxopomolic acid provides a more potent chemical probe for sEH, enabling lower working concentrations and potentially reducing off-target effects compared to using higher doses of weaker analogs.

• [1] Cho, I. S., et al. (2020). Inhibitory Activity of Quercetin 3-O-Arabinofuranoside and 2-Oxopomolic Acid Derived from Malus domestica on Soluble Epoxide Hydrolase. Molecules, 25(18), 4352. View Source

α-Glucosidase Inhibition: Comparable Potency to Pomolic Acid, Superior to Acarbose

In an enzymatic assay evaluating compounds isolated from Leucosidea sericea, 1-hydroxy-2-oxopomolic acid, a derivative of 2-oxopomolic acid, demonstrated higher potency on α-glucosidase than the clinical drug acarbose, though it was less potent than pomolic acid [1].

α‑Glucosidase

Cross‑study

IC₅₀ 192.1 µM (1‑OH derivative) vs 85.5 µM (pomolic acid)

Supports metabolic enzyme screening context

Acarbose positive control; derivative data

Evidence Dimension	Inhibitory concentration (IC50) against α-glucosidase
Target Compound Data	IC50 = 192.1 ± 13.81 µM (for 1-hydroxy-2-oxopomolic acid)
Comparator Or Baseline	Pomolic acid (IC50 = 85.5 ± 6.87 µM); Acarbose (positive control, less potent than both)
Quantified Difference	1-Hydroxy-2-oxopomolic acid is 2.2-fold less potent than pomolic acid but still more potent than acarbose
Conditions	α-Glucosidase inhibitory activity assay; acarbose used as positive control

Why This Matters

For diabetes research, this data identifies 2-oxopomolic acid derivatives as a scaffold with α-glucosidase inhibitory activity. When sourcing, researchers should note that while pomolic acid is more potent, 2-oxopomolic acid may offer different selectivity or pharmacokinetic properties due to its unique structure.

• [1] Ramabulana, T., et al. (2022). Phytochemical Profiling and Isolation of Bioactive Compounds from Leucosidea sericea (Rosaceae). ACS Omega, 7(14), 11964-11972. View Source

Antioxidant Activity: Radical-Scavenging Equivalent to Vitamin E

In a DPPH radical-scavenging assay, 2-oxopomolic acid and its derivatives exhibited antioxidant activity that was comparable to the reference compound alpha-tocopherol (vitamin E), a benchmark natural antioxidant [1].

Antioxidant

Data to verify

Radical‑scavenging comparable to α‑tocopherol (qualitative)

Reported antioxidant capacity context

DPPH assay; quantitative IC₅₀ not provided

Evidence Dimension	Radical-scavenging activity
Target Compound Data	Activity similar to alpha-tocopherol (qualitative assessment)
Comparator Or Baseline	Alpha-tocopherol (vitamin E), a reference antioxidant
Quantified Difference	Quantitative IC50 values not reported; activity described as 'similar'
Conditions	1,1-diphenyl-2-picrylhydrazyl (DPPH) radical-scavenging assay

Why This Matters

For cosmeceutical or nutraceutical research, 2-oxopomolic acid offers a natural triterpenoid scaffold with antioxidant capacity comparable to vitamin E, which may provide formulation advantages or novel IP opportunities over standard antioxidants.

• [1] D'Abrosca, B., et al. (2005). Radical-scavenging activities of new hydroxylated ursane triterpenes from cv. Annurca apples. Chemistry & Biodiversity, 2(7), 901-909. View Source

Cytotoxicity Profile: Distinct from Pomolic Acid in Melanoma and Cervical Carcinoma

In a cytotoxicity-guided fractionation study of Polylepis racemosa, 2-oxopomolic acid was identified alongside ursolic acid and pomolic acid. Pomolic acid was the most cytotoxic component and demonstrated specificity for M-14 melanoma and ME180 cervical carcinoma cells, while 2-oxopomolic acid's specific GI50 values were not reported [1].

Cytotoxicity

Class‑level

Cytotoxic activity noted; pomolic acid GI₅₀ 6.9–8.3 µg/mL

Cell‑model endpoint review; selectivity differs

M‑14 melanoma, ME180 cervical carcinoma

Evidence Dimension	Cytotoxicity (GI50) against cancer cell lines
Target Compound Data	GI50 values not quantified in this study; cytotoxic activity noted
Comparator Or Baseline	Pomolic acid: GI50 = 6.9 µg/mL (M-14 melanoma); GI50 = 8.3 µg/mL (ME180 cervical carcinoma)
Quantified Difference	Pomolic acid is the most cytotoxic component; 2-oxopomolic acid's potency is not directly comparable
Conditions	M-14 melanoma and ME180 cervical carcinoma cell lines

Why This Matters

This class-level evidence indicates that while 2-oxopomolic acid is cytotoxic, its potency and selectivity profile differ from pomolic acid. Researchers should select the specific compound based on their target cell line; for M-14 or ME180, pomolic acid may be a stronger candidate, but for other lines, 2-oxopomolic acid's distinct profile could be advantageous.

• [1] Neto, C. C., et al. (2000). Cytotoxic triterpene acids from the peruvian medicinal plant Polylepis racemosa. Planta Medica, 66(5), 483-484. View Source

Anti-HIV Activity: Lack of Efficacy vs. Structurally Related Triterpenoids

While oleanolic acid and pomolic acid demonstrated anti-HIV activity with EC50 values of 1.7 µg/mL and 1.4 µg/mL, respectively, a new triterpene, identified as 1β-hydroxy-2-oxopomolic acid (a derivative of 2-oxopomolic acid), showed no anti-HIV activity in the same H9 cell assay [1].

Anti‑HIV

Source review

No anti‑HIV‑1 activity in H9 cells (1β‑OH derivative)

Defines structural boundary for antiviral activity

Oleanolic/pomolic acid show EC₅₀ 1.4–1.7 µg/mL

Evidence Dimension	Anti-HIV-1 activity (EC50) in H9 cells
Target Compound Data	No anti-HIV activity detected (for 1β-hydroxy-2-oxopomolic acid)
Comparator Or Baseline	Oleanolic acid (EC50 = 1.7 µg/mL); Pomolic acid (EC50 = 1.4 µg/mL); Ursolic acid (EC50 = 2.0 µg/mL)
Quantified Difference	Inactive vs. active comparators
Conditions	HIV-1 replication inhibition in acutely infected H9 cells; cytotoxicity measured in parallel

Why This Matters

This negative data is crucial for researchers in antiviral drug discovery: it defines the structural boundaries of activity for this triterpenoid class. Sourcing 2-oxopomolic acid for HIV research would be a waste of resources, whereas its analogs like pomolic acid warrant further investigation. This evidence underscores the need for compound-specific procurement.

• [1] Kashiwada, Y., et al. (1998). Anti-AIDS agents. 30. Anti-HIV activity of oleanolic acid, pomolic acid, and structurally related triterpenoids. Journal of Natural Products, 61(9), 1090-1095. View Source

Application Scenarios for 2-Oxopomolic Acid Based on Validated Differential Evidence

Cardiovascular and Inflammation Research: sEH Inhibitor Development

Given its 7.4-fold higher potency for sEH inhibition compared to ursolic acid (IC50: 11.4 µM vs. 84.5 µM), 2-oxopomolic acid is the preferred triterpenoid scaffold for developing novel sEH inhibitors [1]. Researchers studying hypertension, inflammation, or organ protection can use this compound as a lead for structure-activity relationship (SAR) studies or as a reference standard in enzymatic assays. Molecular simulations further indicate it binds stably to an allosteric site, providing a mechanistic rationale for its enhanced activity [1].

Cosmeceutical R&D: Natural Antioxidant and Anti-Melanogenic Agent

2-Oxopomolic acid's antioxidant capacity, which is comparable to vitamin E in DPPH assays [2], coupled with its documented ability to decrease intracellular melanin content in B16-F10 melanoma cells , makes it a compelling candidate for cosmeceutical formulations targeting oxidative stress and hyperpigmentation. Researchers can explore its use as a natural, plant-derived alternative to synthetic antioxidants and skin-lightening agents.

Diabetes and Metabolic Disease Research: α-Glucosidase Inhibition

Derivatives of 2-oxopomolic acid, such as 1-hydroxy-2-oxopomolic acid, have demonstrated α-glucosidase inhibitory activity that surpasses the clinical drug acarbose [3]. This positions 2-oxopomolic acid as a valuable starting point for medicinal chemistry efforts aimed at developing new antidiabetic agents. Researchers can utilize this scaffold to design and synthesize analogs with improved potency and selectivity profiles.

Cancer Research: Cytotoxicity Profiling in Select Cell Lines

While not the most potent triterpenoid in all cancer models, 2-oxopomolic acid's distinct cytotoxicity profile warrants its inclusion in screening libraries . For researchers working on cell lines where pomolic acid shows lower activity, 2-oxopomolic acid may offer a different mechanism of action or target engagement. It is a key compound for comparative oncology studies aiming to decipher the structural determinants of triterpenoid-induced cytotoxicity.

Application

Selection Property

Validation Focus

sEH pathway study

Reported sEH inhibition potency relative to analogs

Recombinant enzyme assay, binding mode characterization

Antioxidant & melanin-content assays

Radical‑scavenging profile

DPPH assay, cell‑based melanin quantification

α‑Glucosidase inhibition screening

Enzyme inhibitory profile relative to clinical standard

α‑Glucosidase assay with acarbose comparator

Cancer cell‑line cytotoxicity profiling

Cytotoxicity profile differentiated from pomolic acid

GI₅₀ in melanoma/cervical carcinoma panels

• [1] Cho, I. S., et al. (2020). Inhibitory Activity of Quercetin 3-O-Arabinofuranoside and 2-Oxopomolic Acid Derived from Malus domestica on Soluble Epoxide Hydrolase. Molecules, 25(18), 4352. View Source
• [2] D'Abrosca, B., et al. (2005). Radical-scavenging activities of new hydroxylated ursane triterpenes from cv. Annurca apples. Chemistry & Biodiversity, 2(7), 901-909. View Source
• [3] Ramabulana, T., et al. (2022). Phytochemical Profiling and Isolation of Bioactive Compounds from Leucosidea sericea (Rosaceae). ACS Omega, 7(14), 11964-11972. View Source